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Compound of Interest

Compound Name: 3-Butenal

Cat. No.: B104185

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 3-Butenal (CAS 7319-38-2) is a reactive and potentially hazardous chemical for
which comprehensive safety and toxicity data is not readily available in public literature. The
following procedures and protocols are based on the available information for 3-Butenal and
structurally related aldehydes. It is imperative to consult a comprehensive Safety Data Sheet
(SDS) from the supplier before handling this compound and to perform a thorough risk
assessment for any planned experimental work. All laboratory operations involving 3-Butenal
should be conducted by trained personnel in a controlled laboratory environment.

Introduction

3-Butenal, also known as vinylacetaldehyde, is an unsaturated aldehyde with the chemical
formula C4HeO.[1] Its structure, containing both an aldehyde functional group and a terminal
double bond, makes it a reactive and versatile intermediate in organic synthesis.[2] However,
this reactivity also necessitates careful handling and adherence to strict safety protocols to
minimize risks to laboratory personnel. These application notes provide a guide to the safe
handling, storage, and disposal of 3-Butenal in a research and development laboratory setting.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Butenal is fundamental to its safe
handling. A summary of available data is presented in Table 1.
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Table 1: Physical and Chemical Properties of 3-Butenal

Property Value Reference(s)
CAS Number 7319-38-2 [1]
Molecular Formula C4HeO [1]
Molecular Weight 70.09 g/mol [1]
Appearance Colorless to pale yellow liquid [3114]
Odor Pungent [4]
Boiling Point 68.0 - 69.0 °C at 760 mmHg [11[3]
Melting Point -96 °C (estimate) [4]
Flash Point -23.4 °C (-10.0 °F) (Tag Closed 3]
Cup, est.)
Density 0.805 g/cm? [1][5]

Vapor Pressure

139.8 mmHg at 25 °C (est.)

[3]

Solubility in Water

3.554 x 104 mg/L at 25 °C
(est)

[3]

Refractive Index

1.387

[1]5]

Hazard Identification and Safety Precautions

While a complete GHS classification for 3-Butenal is not consistently reported, it is known to

be a flammable liquid and an irritant to the skin, eyes, and respiratory system.[2][4]

3.1 Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate PPE for the

specific procedures being undertaken. General PPE recommendations are provided in Table 2.

Table 2: Personal Protective Equipment Recommendations for Handling 3-Butenal
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors which can cause eye

irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).

Prevents skin contact and
irritation. Glove compatibility
should be confirmed with the

manufacturer.

Skin and Body Protection

Flame-retardant lab coat, long

pants, and closed-toe shoes.

Protects against splashes and

fire hazards.

Respiratory Protection

Use in a certified chemical
fume hood. If engineering
controls are insufficient, a
NIOSH-approved respirator
with an organic vapor cartridge

may be required.

Minimizes inhalation of

pungent and irritating vapors.

3.2 Engineering Controls

All work with 3-Butenal must be performed in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.[6] Due to its low flash point, all

equipment used should be properly grounded to prevent static discharge, and ignition sources

must be eliminated from the work area.[4]

Experimental Protocols

The following are general protocols for the handling and disposal of 3-Butenal. Specific

experimental procedures should be developed and reviewed as part of a comprehensive risk

assessment.

4.1 General Handling Protocol

o Preparation: Before starting work, ensure that the chemical fume hood is functioning

correctly and that all necessary PPE is readily available and in good condition. Clear the
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work area of any unnecessary equipment or ignition sources.

» Dispensing: Dispense 3-Butenal in the chemical fume hood. Use appropriate tools to handle
the container and transfer the required amount. Keep the container tightly closed when not in
use.[7]

o Reaction Setup: If used in a reaction, ensure the apparatus is securely clamped and that any
potential exotherms are anticipated and can be controlled (e.g., with an ice bath).

o Post-Procedure: After use, decontaminate any surfaces that may have come into contact
with 3-Butenal. Wash hands thoroughly with soap and water.

4.2 Storage Protocol
Proper storage is crucial to maintain the stability of 3-Butenal and to prevent accidents.

» Temperature: Store in a cool, dry, well-ventilated area, away from heat and direct sunlight.[7]
Recommended storage is in a refrigerator rated for flammable materials at 2-8°C.[4]

» Container: Keep the container tightly closed to prevent the escape of vapors.[7]

o Incompatibilities: Store separately from strong oxidizing agents, strong bases, and strong
reducing agents.[8]

4.3 Spill and Leak Procedures
In the event of a spill, the following protocol should be followed.

Diagram 1: 3-Butenal Spill Response Workflow
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Caption: Workflow for responding to a 3-Butenal spill in the laboratory.
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4.4 Waste Disposal Protocol

Due to its flammability and potential environmental hazards, 3-Butenal waste must be
disposed of as hazardous waste. The following protocol is based on general procedures for
aldehyde waste and should be adapted to comply with institutional and local regulations. A
specific protocol for a related compound, 3-Butenal, 2-oxo-, involves chemical neutralization.

[6]

Diagram 2: 3-Butenal Waste Disposal Workflow
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Caption: Workflow for the proper disposal of 3-Butenal waste.

Experimental Protocol for Chemical Neutralization of Aldehyde Waste (Adapted from a related
compound)[6]

Note: This protocol is for the neutralization of a related compound and should be tested on a
small scale for 3-Butenal before being implemented for bulk waste disposal.

e Preparation: In a chemical fume hood, prepare a 5% (w/v) aqueous solution of potassium
permanganate (KMnOa).

e Reaction: Slowly and with constant stirring, add the 3-Butenal waste to the potassium
permanganate solution. The reaction may be exothermic, so the addition should be gradual
to control the temperature. An ice bath can be used if necessary.

o Observation: The formation of a brown precipitate of manganese dioxide (MnQOz) indicates
that the oxidation reaction is occurring. Continue stirring until the purple color of the
permanganate is no longer visible.

e Quenching: If excess permanganate is present (the solution remains purple), it can be
guenched by the careful addition of a small amount of sodium bisulfite or ascorbic acid until
the solution becomes colorless or a brown precipitate forms.

o Final Disposal: The resulting mixture should be collected in a designated hazardous waste
container, labeled appropriately, and disposed of through the institution's hazardous waste
management program.

First Aid Measures

In the event of exposure to 3-Butenal, immediate first aid is critical.

Table 3: First Aid Procedures for 3-Butenal Exposure
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . . o
stopped, give artificial respiration. Seek

immediate medical attention.

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ ]
contaminated clothing and shoes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give

Ingestion them one or two glasses of water to drink. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Conclusion

3-Butenal is a valuable chemical intermediate for research and development. Its reactive
nature, flammaubility, and irritant properties demand a high level of safety awareness and strict
adherence to handling protocols. By implementing the engineering controls, personal protective
equipment, and procedures outlined in these application notes, researchers can minimize the
risks associated with the use of 3-Butenal in the laboratory. Always prioritize safety and consult
the supplier's SDS for the most current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

